1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-(4-ethoxyphenyl)-5-methyltriazole-4-carboxylic acid
• InChI: InChI=1S/C12H13N3O3/c1-3-18-10-6-4-9(5-7-10)15-8(2)11(12(16)17)13-14-15/h4-7H,3H2,1-2H3,(H,16,17)
• InChI Key: IJBAUJDFTIIBAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)O)C
• Molecular Formula: C12H13N3O3
• Molecular Weight: 247.25 g/mol

Description

This compound is a derivative of 1H-1,2,3-triazole, which is a class of heterocyclic compounds. The 1,2,3-triazoles are known for their stability, resistance to oxidation and reduction, and their diverse biological activities.

Synthesis Analysis

While specific synthesis information for this compound is not available, 1,2,3-triazoles are often synthesized using the Huisgen 1,3-dipolar cycloaddition, also known as the “click reaction”. This reaction typically involves an azide and an alkyne.

Chemical Reactions Analysis

Triazoles are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, and they can undergo N-alkylation and N-arylation reactions. They can also participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, triazoles are stable and resistant to oxidation and reduction.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. Given the known activities of other triazoles, it could be studied for potential antimicrobial, antifungal, or anticancer properties.